Cas no 1291487-17-6 (1-(4-Bromo-3-chlorophenyl)pyrrolidin-2-one)

• Product Name: 1-(4-Bromo-3-chlorophenyl)pyrrolidin-2-one
• CAS No: 1291487-17-6
• MF: C₁₀H₉BrClNO
• MW: 274.54156088829
• MDL: MFCD18837619
• CID: 1025183
• PubChem ID: 54759037
• Update Time: 2025-05-23

1-(4-Bromo-3-chlorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-chlorophenyl)pyrrolidin-2-one
• MFCD18837619
• AKOS015898048
• 1291487-17-6
• CS-0211618
• 2-Pyrrolidinone, 1-(4-bromo-3-chlorophenyl)-
• SCHEMBL26920629
• A888904
• DTXSID10716645
• BS-20633
• DB-249872

• MDL： MFCD18837619
• Inchi： 1S/C10H9BrClNO/c11-8-4-3-7(6-9(8)12)13-5-1-2-10(13)14/h3-4,6H,1-2,5H2
• InChI Key： HAYOWYDCYKXKDO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)N1C(CCC1)=O

Computed Properties

• Exact Mass: 272.95600
• Monoisotopic Mass: 272.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.29430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-Bromo-3-chlorophenyl)pyrrolidin-2-one

Introduction to 1-(4-Bromo-3-chlorophenyl)pyrrolidin-2-one (CAS No. 1291487-17-6)

1-(4-Bromo-3-chlorophenyl)pyrrolidin-2-one, also known by its CAS number 1291487-17-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinone derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of 1-(4-bromo-3-chlorophenyl)pyrrolidin-2-one consists of a pyrrolidinone ring fused with a substituted phenyl group, making it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of 1-(4-bromo-3-chlorophenyl)pyrrolidin-2-one typically involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving the overall yield. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the preparation of this compound, which has become increasingly important for large-scale applications.

In terms of pharmacological properties, 1-(4-bromo-3-chlorophenyl)pyrrolidin-2-one has shown promising results in various bioassays. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, this compound has exhibited moderate activity against certain cancer cell lines, suggesting its role in anticancer drug development. Recent research has focused on modifying the substituents on the phenyl ring to enhance its bioavailability and therapeutic efficacy.

The structural versatility of 1-(4-bromo-3-chlorophenyl)pyrrolidin-2-one makes it a valuable starting material for the development of novel pharmaceutical agents. For instance, its pyrrolidinone ring can be functionalized with various groups to target specific biological pathways or receptors. This approach has been particularly useful in designing drugs that modulate G-protein coupled receptors (GPCRs), which are implicated in numerous diseases, including cardiovascular disorders and neurodegenerative conditions.

From an industrial perspective, the demand for compounds like 1-(4-bromo-3-chlorophenyl)pyrrolidin-2-one is driven by their application in agrochemicals and specialty chemicals. The bromine and chlorine substituents on the phenyl ring contribute to its stability and reactivity, making it suitable for use in herbicides and fungicides. Furthermore, recent advancements in green chemistry have led to the development of eco-friendly synthesis routes for this compound, aligning with global sustainability goals.

In conclusion, 1-(4-bromo-3-chlorophenyl)pyrrolidin-2-one (CAS No. 1291487-17-6) is a multifaceted compound with extensive applications across various scientific domains. Its unique structure, coupled with recent breakthroughs in synthetic methodologies and pharmacological studies, positions it as a key player in future research and development efforts. As scientists continue to explore its potential, this compound is expected to contribute significantly to the advancement of medicine and industry alike.